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Abstract
This document provides comprehensive guidelines for the safe handling, storage, and use of

(1,3-Dimethylpiperidin-3-yl)methanol (CAS No. 915925-11-0), a substituted piperidine

derivative utilized in various research and development applications, particularly in medicinal

chemistry and drug discovery. The protocols outlined herein are designed to ensure the

integrity of the compound and the safety of laboratory personnel. These guidelines are

informed by the known chemical properties of (1,3-Dimethylpiperidin-3-yl)methanol and the

general best practices for handling substituted piperidines and tertiary amino alcohols.

Introduction: Understanding (1,3-Dimethylpiperidin-
3-yl)methanol
(1,3-Dimethylpiperidin-3-yl)methanol is a bifunctional organic molecule featuring a tertiary

amine within a piperidine ring and a primary alcohol. This unique structure makes it a valuable

building block in the synthesis of more complex molecules, including potential therapeutic

agents. The piperidine moiety is a common scaffold in many pharmaceuticals, and the hydroxyl
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group offers a reactive handle for further chemical modifications.[1] A thorough understanding

of its chemical nature is paramount for its effective and safe utilization in a laboratory setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of (1,3-Dimethylpiperidin-3-
yl)methanol is presented in Table 1. This information is crucial for anticipating its behavior

under various experimental conditions.

Property Value Source

CAS Number 915925-11-0 [2][3]

Molecular Formula C₈H₁₇NO [2][3]

Molecular Weight 143.23 g/mol [2][3]

Appearance

Not explicitly stated, but likely

a colorless to pale yellow liquid

or low-melting solid.

Inferred from related

compounds

Boiling Point No data available [3]

Storage Temperature Room temperature [3]

Hazard Identification and Safety Precautions
(1,3-Dimethylpiperidin-3-yl)methanol is classified as a hazardous substance.[3] Adherence

to strict safety protocols is mandatory to mitigate risks of exposure and injury.

GHS Classification and Hazard Statements
Based on available supplier information, (1,3-Dimethylpiperidin-3-yl)methanol falls under UN

number 1759, Class 8, indicating it is a corrosive substance.[3] The associated GHS

pictograms and hazard statements are summarized in Table 2.
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GHS Pictogram Signal Word Hazard Statements

Danger

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H318: Causes serious eye

damage.[3] H335: May cause

respiratory irritation.[3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling (1,3-Dimethylpiperidin-3-yl)methanol to
prevent dermal, ocular, and respiratory exposure.

Eye Protection: ANSI-approved safety goggles or a face shield are required.[4]

Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn.[4]

Always inspect gloves for integrity before use and practice proper glove removal technique.

[5]

Body Protection: A lab coat, full-length pants, and closed-toe shoes are essential to protect

the skin.[4]

Engineering Controls
All handling of (1,3-Dimethylpiperidin-3-yl)methanol should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood, to minimize the inhalation of vapors.[6]

Emergency safety showers and eyewash stations should be readily accessible.[7]

Handling Protocols
Proper handling techniques are critical to maintain the purity of (1,3-Dimethylpiperidin-3-
yl)methanol and to ensure the safety of the handler.

General Handling Workflow
The following diagram outlines the standard workflow for handling (1,3-Dimethylpiperidin-3-
yl)methanol.
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Preparation
- Don appropriate PPE

- Verify fume hood function

Retrieve from Storage
- Check container integrity

Weighing/Aliquoting
- Perform in fume hood

- Use clean, dry glassware

Reaction Setup
- Add to reaction vessel under inert atmosphere if necessary

Cleanup
- Decontaminate glassware
- Dispose of waste properly

Return to Storage
- Tightly seal container

- Return to designated storage area

Click to download full resolution via product page

Caption: Standard workflow for handling (1,3-Dimethylpiperidin-3-yl)methanol.

Step-by-Step Handling Procedure
Preparation: Before handling, ensure all necessary PPE is worn correctly and that the

chemical fume hood is functioning properly.

Retrieval: Obtain the container of (1,3-Dimethylpiperidin-3-yl)methanol from its designated

storage location. Visually inspect the container for any signs of damage or leakage.

Dispensing:
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If the compound is a liquid, use a calibrated pipette or syringe for accurate measurement.

If it is a solid, use a clean, dry spatula.

All dispensing and weighing should be performed inside a chemical fume hood to contain

any vapors or dust.[6]

Inert Atmosphere: For reactions sensitive to air or moisture, it is advisable to handle (1,3-
Dimethylpiperidin-3-yl)methanol under an inert atmosphere (e.g., nitrogen or argon).

Reaction Quenching and Work-up: Be mindful that reactions involving amines can be

exothermic. Quench reactions carefully, especially when using acidic or oxidizing reagents.

Post-Handling: After use, tightly seal the container. Clean any contaminated surfaces and

equipment. Wash hands thoroughly with soap and water.[4]

Storage Guidelines
Proper storage is crucial for maintaining the stability and purity of (1,3-Dimethylpiperidin-3-
yl)methanol.

Optimal Storage Conditions
Parameter Recommendation Rationale

Temperature Room temperature (15-25°C)

As recommended by the

supplier.[3][8] Avoid excessive

heat.

Atmosphere Sealed in a dry environment

Protects from atmospheric

moisture and carbon dioxide,

which can react with the

amine.

Container
Tightly sealed, original

container

Prevents contamination and

degradation.[6][8]

Location
Well-ventilated, designated

chemical storage area

Ensures proper ventilation and

segregation from incompatible

materials.[6][8]
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Incompatible Materials
To prevent hazardous reactions, store (1,3-Dimethylpiperidin-3-yl)methanol away from the

following:

Strong oxidizing agents[6]

Strong acids[6]

Acid chlorides

Acid anhydrides

The following decision tree provides a logical approach to ensuring proper storage.
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decision Start: Storing (1,3-Dimethylpiperidin-3-yl)methanol

Is the container tightly sealed?

Seal the container tightly.

No

Is the storage area well-ventilated?

Yes

Move to a well-ventilated area.

No

Is it segregated from incompatible materials?

Yes

Segregate from acids and oxidizers.

No

Storage Conditions Met

Yes

Click to download full resolution via product page

Caption: Decision tree for the proper storage of (1,3-Dimethylpiperidin-3-yl)methanol.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1418061/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-1-3-dimethylpiperidin-3-yl-methanol
https://www.benchchem.com/product/b1418061/docs?utm_src=pdf-body#application-notes-and-protocols-for-1-3-dimethylpiperidin-3-yl-methanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill and Waste Management
Spill Response
In the event of a spill, immediate and appropriate action is necessary.

Evacuate: Evacuate non-essential personnel from the immediate area.[5]

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, absorb the material with an inert absorbent material such as

vermiculite, dry sand, or earth.[8][9] Do not use combustible materials like sawdust.

Collect: Carefully collect the absorbed material into a suitable, labeled container for

hazardous waste.[5][9]

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Report: Report the spill to the appropriate safety officer.

For large spills, evacuate the area and contact emergency services.

Waste Disposal
All waste containing (1,3-Dimethylpiperidin-3-yl)methanol, including empty containers and

contaminated materials, must be disposed of as hazardous waste.[4] Follow all local, state, and

federal regulations for hazardous waste disposal. Do not dispose of this chemical down the

drain.[5]

Conclusion
(1,3-Dimethylpiperidin-3-yl)methanol is a valuable research chemical that requires careful

handling and storage to ensure user safety and compound integrity. By adhering to the

protocols outlined in this document, researchers can minimize risks and achieve reliable

experimental outcomes. Always consult the most recent Safety Data Sheet (SDS) from your

supplier for the most up-to-date information.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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